Cas no 17573-21-6 (9-Hydroxy Benzopyrene)

• Product Name: 9-Hydroxy Benzopyrene
• CAS No: 17573-21-6
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 173707
• PubChem ID: 28598
• Update Time: 2025-09-18

9-Hydroxy Benzopyrene Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-9-ol
• 9-hydroxybenzo(a)pyrene
• 9-Hydroxy Benzopyrene
• 3-hydroxybenzo(a)pyrene
• 9-Hydroxy-3,4-benzopyrene
• 9-Hydroxybenzo[a]pyrene
• BENZO(a)PYREN-9-OL
• Benzo(a)pyrene,9-hydroxy
• Benzo[def]chrysen-9-ol
• CHEMBL351406
• 9-Hydroxy benzo[a]pyrene
• FT-0669411
• Hydroxybenzo[a]pyrene, 9-
• Benzo(a)pyrene, 9-hydroxy-
• Q26841132
• BIDD:ER0395
• pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,10,12,14,16,19-decaen-4-ol
• VE62PY8U9F
• SCHEMBL3348130
• starbld0000358
• CHEBI:34512
• BRN 1980310
• 9-hydroxybenzo(a)pyrene, 3H-labeled
• AKOS027321432
• CCRIS 1073
• benzo[pqr]tetraphen-9-ol
• 17573-21-6
• DTXSID20170012

• Inchi： 1S/C20H12O/c21-16-8-6-14-10-15-5-4-12-2-1-3-13-7-9-17(18(14)11-16)20(15)19(12)13/h1-11,21H
• InChI Key： OBBBXCAFTKLFGZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=C3C=CC4=CC=CC5=CC=C(C=2C=1)C3=C54

Computed Properties

• Exact Mass: 268.08900
• Monoisotopic Mass: 268.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.0921 (rough estimate)
• Melting Point: 196°C
• Boiling Point: 371.47°C (rough estimate)
• Flash Point: 252.9±13.4 °C
• Refractive Index: 1.6220 (estimate)
• Solubility: Acetone (Slightly), Ethyl Acetate (Slightly)
• PSA: 20.23000
• LogP: 5.44280
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

9-Hydroxy Benzopyrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes